2-(5-amino-4-((4-methoxyphenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-methoxyphenyl)acetamide
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Description
2-(5-amino-4-((4-methoxyphenyl)sulfonyl)-3-(methylthio)-1H-pyrazol-1-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H22N4O5S2 and its molecular weight is 462.54. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Evaluation
A study aimed at synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety demonstrated the potential of these compounds as antimicrobial agents. The research highlighted the synthesis of various derivatives through reactions involving N-[4-(aminosulfonyl)phenyl]-2-cyanoacetamide, which were then evaluated for their in vitro antibacterial and antifungal activities, showing promising results (Darwish et al., 2014).
Coordination Complexes and Antioxidant Activity
Another study explored the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes were further investigated for their antioxidant activities in vitro, revealing significant antioxidant potential. The research underscores the effect of hydrogen bonding in the self-assembly processes of these complexes (Chkirate et al., 2019).
Synthesis of Sulphanylamides and Other Derivatives
The synthesis of sulfanylamides from new derivatives of aminopyrazoles has been achieved, opening avenues for creating sulfanilamide derivatives of substituted aminopyrazoles. These derivatives were characterized using various spectroscopic techniques, marking a significant advancement in the synthesis of such compounds for potential applications (Povarov et al., 2019).
Cytotoxicity and Antitumor Activity
Research into the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives has been conducted. These compounds were tested against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential in cytotoxic and antitumor applications (Hassan et al., 2014).
Properties
IUPAC Name |
2-[5-amino-4-(4-methoxyphenyl)sulfonyl-3-methylsulfanylpyrazol-1-yl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O5S2/c1-28-14-6-4-13(5-7-14)22-17(25)12-24-19(21)18(20(23-24)30-3)31(26,27)16-10-8-15(29-2)9-11-16/h4-11H,12,21H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWUDRPPUCYHDOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C(=C(C(=N2)SC)S(=O)(=O)C3=CC=C(C=C3)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.